Cas no 40527-81-9 (Acetamide, 2-(1,2,4-triazolo[3,4-b]benzothiazol-2-ylthio)-)

• Product Name: Acetamide, 2-(1,2,4-triazolo[3,4-b]benzothiazol-2-ylthio)-
• CAS No: 40527-81-9
• MF: C₁₀H₈N₄OS₂
• MW: 264.326718330383
• CID: 3972108
• PubChem ID: 2383579
• Update Time: 2025-04-22

Acetamide, 2-(1,2,4-triazolo[3,4-b]benzothiazol-2-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(1,2,4-triazolo[3,4-b]benzothiazol-2-ylthio)-
• BDBM47003
• STL307227
• 2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetamide
• CHEMBL1365220
• SCHEMBL1521316
• HMS2167M08
• Z20238893
• 2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)ethanamide
• 2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylthio)acetamide
• SMR000066273
• HMS3353C17
• 40527-81-9
• SR-01000039407-1
• cid_2383579
• AKOS001054924
• 2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetamide
• MLS000056912
• S-(sym-triazolo[3,4-b]3-benzothiazolyl)mercaptoacetamide
• SR-01000039407

• Inchi： 1S/C10H8N4OS2/c11-8(15)5-16-9-12-13-10-14(9)6-3-1-2-4-7(6)17-10/h1-4H,5H2,(H2,11,15)
• InChI Key： KUMMJSXOALWYFQ-UHFFFAOYSA-N
• SMILES： S1C2=NN=C(N2C2C=CC=CC1=2)SCC(N)=O

Computed Properties

• Exact Mass: 264.01395324Da
• Monoisotopic Mass: 264.01395324Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 127Ų